Cas no 2287343-59-1 ([3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287343-59-1
• MF: C₁₁H₁₁Cl₂FN₂
• MW: 261.122843980789
• CID: 5919164
• PubChem ID: 137945642
• Update Time: 2025-06-09

[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3,5-dichloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• 2287343-59-1
• EN300-6760413
• [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• Inchi： 1S/C11H11Cl2FN2/c12-7-1-6(2-8(13)9(7)14)10-3-11(4-10,5-10)16-15/h1-2,16H,3-5,15H2
• InChI Key： IONLMLTWRDWRNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C12CC(C1)(C2)NN)Cl)F

Computed Properties

• Exact Mass: 260.0283319g/mol
• Monoisotopic Mass: 260.0283319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287343-59-1)

[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287343-59-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a bicyclo[1.1.1]pentane core, which is a highly strained and rigid structure, and a hydrazine functional group attached to a substituted phenyl ring. The combination of these features makes it an intriguing candidate for various biological studies and drug development initiatives.

The bicyclo[1.1.1]pentane core is known for its exceptional rigidity and conformational stability, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This structural rigidity can enhance the binding affinity of the compound to specific biological targets, thereby improving its efficacy as a therapeutic agent. Additionally, the presence of the hydrazine functional group provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

The 3,5-dichloro-4-fluorophenyl substituent on the hydrazine moiety adds another layer of complexity to the molecule. The chlorine and fluorine atoms introduce significant electronic effects, which can modulate the compound's interactions with biological targets. These halogenated substituents are often associated with improved metabolic stability and reduced toxicity, making them valuable in drug design.

Recent research has highlighted the potential of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in cancer.

In addition to its anti-cancer properties, [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The unique structural features of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine also make it an attractive candidate for central nervous system (CNS) disorders. Preliminary studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems involved in mood regulation and cognitive function. These findings suggest its potential utility in treating neurological conditions such as depression and Alzheimer's disease.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, providing valuable insights into its therapeutic applications.

In conclusion, [3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287343-59-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and drug development.